Cas no 476194-10-2 (5-[4-(trifluoromethoxy)phenyl]-2H-tetrazole)

• Product Name: 5-[4-(trifluoromethoxy)phenyl]-2H-tetrazole
• CAS No: 476194-10-2
• MF: C₈H₅F₃N₄O
• MW: 230.146711111069
• CID: 2645454
• PubChem ID: 20620763
• Update Time: 2025-04-21

5-[4-(trifluoromethoxy)phenyl]-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-[4-(trifluoromethoxy)phenyl]-2H-tetrazole
• AS-85040
• 476194-10-2
• Z1000047
• 5-[4-(trifluoromethoxy)phenyl]-2H-1,2,3,4-tetrazole
• 5-[4-(Trifluoromethoxy)phenyl]-1H-tetraZole
• DTXSID10609124
• MFCD09859967
• SCHEMBL13113062
• LILGZVFYWUBIBK-UHFFFAOYSA-N
• AKOS032971451

• Inchi： 1S/C8H5F3N4O/c9-8(10,11)16-6-3-1-5(2-4-6)7-12-14-15-13-7/h1-4H,(H,12,13,14,15)
• InChI Key： LILGZVFYWUBIBK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C2N=NNN=2)=CC=1)(F)F

Computed Properties

• Exact Mass: 230.04154528Da
• Monoisotopic Mass: 230.04154528Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.7Ų